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About 4SC-203

4SC-203 is characterized as a potent multikinase inhibitor with potential antineoplastic (anti-cancer) activity.

Its primary targets are FLT3 (also known as STK1), including mutated forms of FLT3, and vascular

endothelial growth factor receptors (VEGFRs) [1]. A Phase I clinical trial in healthy volunteers confirmed

that it can be administered intravenously [2].

The table below summarizes key information for researchers:

Property Description

CAS Number 895533-09-2 [1]

Molecular Formula C₃₃H₃₈N₈O₄S [1]

Molecular Weight 642.77 g/mol [1]

Primary Targets FLT3/STK1, FLT3 mutants, VEGFRs [1]

Appearance White to off-white solid [1]

Recommended Solvent DMSO [1]
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Property Description

Typical Stock Concentration 10 mM - 125 mg/mL (194.47 mM) in DMSO [1]

Experimental Preparation and Workflow

For in vitro studies, 4SC-203 is typically prepared as a stock solution in DMSO [1]. The following workflow

outlines the general preparation process:
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Weigh 4SC-203 powder

Reconstitute in DMSO

Create stock solution

Aliquot and store

Store at -80°C (6 months) Store at -20°C (1 month)

Thaw aliquot for use

Dilute in cell culture medium

Administer to cells

Click to download full resolution via product page

Key Considerations for Preparation:

Solubility: 4SC-203 is soluble at least up to 125 mg/mL (194.47 mM) in DMSO [1]. Ultrasonic baths
can be used to aid dissolution if needed.
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Storage: For stability, aliquot the stock solution and store it at -80°C for up to 6 months or -20°C for
up to 1 month. Avoid repeated freeze-thaw cycles [1].
Handling: This product is for research use only and is not for human therapeutic use [1].

General Principles of Intravenous (IV) Administration in
Research

For in vivo studies, intravenous administration requires careful protocol design. The search results do not

contain a species-specific protocol for 4SC-203, but the following general principles and methods apply.

IV Administration Methods

Method Characteristics

Bolus (IV Push)

Intermittent Infusion

Rapid delivery
(over minutes)

High initial concentration

 Provides

Continuous Infusion

Cyclic delivery
(30 min - 2+ hours)
Peak & valley levels

 Provides

Steady delivery
(hours to days)

Constant blood levels

 Provides

Click to download full resolution via product page

Essential Equipment for IV Administration [3]:
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Primary Equipment: Prescribed medication, syringes, IV catheter, IV tubing, infusion pump (for

precise control).
Supplies: Saline flush syringes, alcohol swabs, gloves, adhesive tape or securement device,

tourniquet.
Safety: Sharps container, personal protective equipment (PPE).

Potential Complications & Troubleshooting

When performing IV administration in animal studies, be aware of potential complications [3]:

Complication Description Preventive / Corrective Actions

Infiltration Fluid/medication leaks into

surrounding tissue.

Check IV site patency before infusion; secure

catheter properly.

Phlebitis Inflammation of the vein. Use proper dilution; ensure aseptic technique; rotate

injection sites if chronic dosing.

Infection Pathogens enter the

bloodstream.

Maintain strict aseptic technique during preparation

and administration.

Precipitation Drug falls out of solution in the

line.

Ensure compatibility with diluent (e.g., saline); flush

line before and after administration.
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To cite this document: Smolecule. [4SC-203 intravenous administration best practices]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b548016#4sc-203-

intravenous-administration-best-practices]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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